Cas no 77919-66-5 (Benzene,1-methyl-4-[(2-methylpropyl)sulfinyl]-)

• Product Name: Benzene,1-methyl-4-[(2-methylpropyl)sulfinyl]-
• CAS No: 77919-66-5
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 565651
• PubChem ID: 144841
• Update Time: 2025-04-19

Benzene,1-methyl-4-[(2-methylpropyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-[(2-methylpropyl)sulfinyl]-
• Isobutyl-p-methylphenyl sulfoxide
• 1-Methyl-4-(2-methylpropane-1-sulfinyl)benzene
• 77919-66-5
• DTXSID80999120

• Inchi： 1S/C11H16OS/c1-9(2)8-13(12)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： UUTSHQRWCJKXFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(C)C)=O

Computed Properties

• Exact Mass: 342.2019
• Monoisotopic Mass: 196.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.555
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides